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Based on the research, LUCID is a two-stage, multi-modal AI model designed to predict EGFR mutations

and patient survival outcomes in lung cancer. It integrates four types of clinical data for a comprehensive

analysis [1].

The table below summarizes the data types and their roles in the model.

Data Modality Role in the Model

Lung CT Images Visual analysis of tumor morphology and characteristics.

Patient Symptoms Self-reported clinical indicators from the patient.

Laboratory Results Objective biochemical and physiological measurements.

Demographic Info Patient background data (e.g., age, sex).

Technical Framework and Common Challenges

The model uses a transformer-based framework custom-designed to process the four different data

modalities [1]. Its two-stage prediction process is a key feature:

Stage 1: Molecular Phenotyping (e.g., identifying EGFR mutation status).

Stage 2: Prognostic Prediction (estimating patient survival time) [1].
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For a technical support center, troubleshooting would logically focus on issues arising from this complex,

multi-modal architecture. The following diagram illustrates the core workflow and highlights potential points

of failure where guides would be most useful.
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This diagram maps the core process and two typical problem areas. A full technical support center would

require deeper, private documentation to create guides for these and other issues.

Experimental Protocol Outline
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A detailed experimental protocol for LUCID would need to cover data curation, model training, and

validation. Here is a high-level outline of the process as described in the literature [1]:

Data Curation: A comprehensive dataset of 5,175 patient records was assembled, integrating the
four data modalities (CT images, symptoms, lab results, demographics).

Model Training: The model was trained using its custom transformer architecture to fuse the multi-
modal data.

Performance Validation:
The model achieved an AUC of 0.851-0.881 for predicting EGFR mutations.

For survival prediction, it achieved an AUC of 0.821-0.912.
External Validation: The model's robustness was confirmed on an independent external dataset of

1,285 samples [1].

Summary of LUCID's Performance Metrics

For easy comparison, here are the key quantitative results of the LUCID model as reported in the study [1].

Evaluation Metric Performance (AUC) Notes

EGFR Mutation Prediction 0.851 - 0.881 Validated on internal dataset (n=5,175).

Survival Outcome
Prediction

0.821 - 0.912 Validated on internal dataset (n=5,175).

External Validation
Performance

Robust performance

maintained.

Confirmed on an independent dataset

(n=1,285).

How to Proceed with Your Technical Support Center

Since the public search results are limited to the model's published performance rather than its internal

troubleshooting, here are some suggestions for building your complete support center:

Consult Primary Sources: The most accurate technical details, including potential failure modes

and hyperparameters, would be found in the original research paper in Cell Reports Medicine and
its supplementary materials.
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Contact the Developers: For implementation details, consider reaching out to the affiliated

institutions (e.g.,温州医科大学附属第一医院, 北京大学未来技术学院).
Focus on Core Workflows: Use the provided diagram and framework as a starting point. As you

acquire more detailed documentation, you can create sub-diagrams for specific sub-modules (e.g.,
the specific transformer fusion mechanism) and expand the FAQ section.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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